Cas no 2229137-95-3 (1-(1,2-oxazol-3-yl)prop-2-en-1-ol)

• Product Name: 1-(1,2-oxazol-3-yl)prop-2-en-1-ol
• CAS No: 2229137-95-3
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 6024129
• PubChem ID: 154998098
• Update Time: 2025-06-09

1-(1,2-oxazol-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-oxazol-3-yl)prop-2-en-1-ol
• SCHEMBL22234376
• 2229137-95-3
• EN300-1807497

• Inchi： 1S/C6H7NO2/c1-2-6(8)5-3-4-9-7-5/h2-4,6,8H,1H2
• InChI Key： VEPXZVYZBMIUER-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C=CON=1

Computed Properties

• Exact Mass: 125.047678466g/mol
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-(1,2-oxazol-3-yl)prop-2-en-1-ol

Introduction to 1-(1,2-oxazol-3-yl)prop-2-en-1-ol (CAS No: 2229137-95-3)

1-(1,2-oxazol-3-yl)prop-2-en-1-ol, identified by the chemical compound code CAS No: 2229137-95-3, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of oxazole derivatives, which are widely recognized for their diverse biological activities and structural versatility. The presence of a prop-2-enyl (allyl) group and an oxazole ring in its molecular framework imparts unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The oxazole core, a five-membered heterocyclic aromatic ring containing one oxygen and one nitrogen atom, is known for its stability and ability to participate in various electronic interactions. This structural motif is frequently employed in medicinal chemistry due to its capacity to enhance binding affinity and metabolic stability. In particular, 1-(1,2-oxazol-3-yl)prop-2-en-1-ol has garnered attention for its potential applications in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of oxazole derivatives. Studies have demonstrated that the electronic distribution within the oxazole ring can significantly influence the molecule's interaction with biological targets. The prop-2-enyl group, being electron-rich, can modulate these interactions by participating in π-stacking or hydrogen bonding, thereby enhancing the compound's pharmacological efficacy.

In the context of drug discovery, 1-(1,2-oxazol-3-yl)prop-2-en-1-ol has been investigated as a scaffold for developing small-molecule inhibitors targeting protein-protein interactions. Such interactions are pivotal in numerous disease pathways, making them attractive therapeutic targets. The compound's ability to disrupt or modulate these interactions could lead to novel treatments for conditions such as Alzheimer's disease, where aberrant protein aggregation is a hallmark.

Moreover, the synthesis of 1-(1,2-oxazol-3-yl)prop-2-en-1-ol has been optimized through modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation. These techniques have improved yield and purity while reducing environmental impact. The growing emphasis on green chemistry has spurred innovations in synthetic routes that align with sustainable practices.

Biological assays have revealed that derivatives of this compound exhibit promising activity against various enzymes and receptors. For instance, modifications at the propenyl position can alter binding kinetics and selectivity profiles. Such tunability makes 1-(1,2-oxazol-3-yloxypropenyl) derivatives valuable candidates for further medicinal chemistry exploration.

The role of CAS No: 2229137 -95 -3 in preclinical research cannot be overstated. Its incorporation into libraries of compounds for high-throughput screening has facilitated rapid identification of lead molecules with therapeutic potential. The oxazole moiety's stability under physiological conditions ensures that it remains intact during biological assays, providing reliable data for drug development.

Future directions in the study of this compound include exploring its role in drug delivery systems. Nanotechnology-based approaches have shown promise in enhancing bioavailability and targeted delivery of therapeutic agents. By incorporating 1-(1,2 -oxazol -3 -yloxypropenyl) into nanoparticles or liposomes, researchers aim to improve treatment efficacy while minimizing side effects.

Additionally, computational modeling has been instrumental in understanding the mechanistic aspects of how this compound interacts with biological targets at an atomic level. Molecular dynamics simulations have provided insights into conformational changes and binding affinities, guiding rational design modifications for improved pharmacokinetic properties.

The versatility of CAS No: 2229137 -95 -3 extends beyond pharmaceutical applications; it also finds utility in agrochemical research as a precursor for bioactive molecules targeting plant pathogens. This dual functionality underscores its importance as a building block in synthetic organic chemistry.

In conclusion, 1 -( 1 , 2 - ox az ol - 3 - yl ) prop - 2 en - 1 - ol ( CAS No : 2229137 -95 -3 ) represents a compelling example of how structural complexity can translate into functional diversity . Its ongoing investigation across multiple disciplines highlights its significance as both a research tool and potential therapeutic agent . As synthetic methodologies continue to evolve , so too will our ability to harness this molecule's full potential .